Cas no 1508236-66-5 (5-ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole)

5-Ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with an ethyl group at the 5-position and a pyrrolidine moiety at the 3-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a versatile intermediate in the synthesis of biologically active molecules. The pyrrolidine ring enhances conformational flexibility, while the pyrazole scaffold offers stability and hydrogen-bonding capabilities. Its well-defined stereochemistry and functional group compatibility make it valuable for medicinal chemistry research, including the development of enzyme inhibitors or receptor modulators. The compound’s synthetic accessibility further supports its use in exploratory studies and structure-activity relationship investigations.
5-ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole structure
1508236-66-5 structure
Product Name:5-ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole
CAS No:1508236-66-5
MF:C9H15N3
MW:165.235501527786
CID:5578305
Update Time:2025-06-08

5-ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 5-ethyl-3-(2-pyrrolidinyl)-
    • 5-Ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole
    • 5-ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole
    • Inchi: 1S/C9H15N3/c1-2-7-6-9(12-11-7)8-4-3-5-10-8/h6,8,10H,2-5H2,1H3,(H,11,12)
    • InChI Key: GFUDQJSPTPFIND-UHFFFAOYSA-N
    • SMILES: N1C(CC)=CC(C2CCCN2)=N1

Experimental Properties

  • Density: 1.077±0.06 g/cm3(Predicted)
  • Boiling Point: 334.7±30.0 °C(Predicted)
  • pka: 14.45±0.10(Predicted)

5-ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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